Cas no 372144-12-2 (β-[[(phenylmethoxy)carbonyl]amino]-3-piperidinepropanoic acid)

• Product Name: β-[[(phenylmethoxy)carbonyl]amino]-3-piperidinepropanoic acid
• CAS No: 372144-12-2
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• CID: 922060
• Update Time: 2025-05-21

β-[[(phenylmethoxy)carbonyl]amino]-3-piperidinepropanoic acid Chemical and Physical Properties

Names and Identifiers

• β-[[(phenylmethoxy)carbonyl]amino]-3-piperidinepropanoic acid
• 3-N-Cbz-3-piperidine-propionic acid
• 3-N-CBZ-AMINO-3-PIPERIDINE-PROPIONIC ACID
• beta-[[(Phenylmethoxy)carbonyl]amino]-3-piperidinepropanoic acid
• 3-Piperidinepropanoic acid, .beta.-[[(phenylmethoxy)carbonyl]amino]-
• 3-Piperidinepropanoic acid, β-[[(phenylmethoxy)carbonyl]amino]-
• 3-(((Benzyloxy)carbonyl)amino)-3-(piperidin-3-yl)propanoic acid

• MDL： MFCD03425250
• Inchi： 1S/C16H22N2O4/c19-15(20)9-14(13-7-4-8-17-10-13)18-16(21)22-11-12-5-2-1-3-6-12/h1-3,5-6,13-14,17H,4,7-11H2,(H,18,21)(H,19,20)
• InChI Key： VFQOFJQVKVEXIY-UHFFFAOYSA-N
• SMILES： N1CCCC(C(NC(OCC2=CC=CC=C2)=O)CC(O)=O)C1

Computed Properties

• Exact Mass: 306.15806
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1

Experimental Properties

• Density: 1.200
• Boiling Point: 524.1±35.0 °C(Predicted)
• PSA: 87.66
• pka: 4.30±0.10(Predicted)

Additional information on β-[[(phenylmethoxy)carbonyl]amino]-3-piperidinepropanoic acid

Professional Introduction to β-[[(phenylmethoxy)carbonyl]amino]-3-piperidinepropanoic Acid (CAS No. 372144-12-2)

β-[[(phenylmethoxy)carbonyl]amino]-3-piperidinepropanoic acid, with the chemical identifier CAS No. 372144-12-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its piperidine ring and protected amine functionality, has garnered attention due to its potential applications in drug development and synthetic chemistry. The structural features of this compound make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting neurological and metabolic pathways.

The phenylmethoxy carbonyl (Boc) group in the molecule serves as a protecting group for the amine moiety, which is a common strategy in peptide synthesis and drug design. This protection allows for selective modification of other functional groups in the molecule while maintaining the integrity of the amine. The piperidine ring, a six-membered heterocyclic structure containing nitrogen, is frequently found in biologically active compounds due to its ability to mimic the binding pockets of enzymes and receptors in the human body.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders. Piperidine derivatives have shown promise in this area due to their ability to interact with various neurotransmitter systems. β-[[(phenylmethoxy)carbonyl]amino]-3-piperidinepropanoic acid, with its unique structural framework, could serve as a key building block in the synthesis of potential treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The compound's potential applications extend beyond neurological disorders. Its structural motif is also relevant in the development of drugs targeting metabolic diseases, such as diabetes and obesity. The piperidine ring's ability to interact with metabolic enzymes makes it a suitable scaffold for designing molecules that can modulate glucose metabolism and lipid biosynthesis. Recent studies have highlighted the importance of piperidine derivatives in improving insulin sensitivity and reducing hyperglycemia, making this compound a candidate for further investigation in this context.

Synthetic chemistry plays a crucial role in the development of new pharmaceuticals, and β-[[(phenylmethoxy)carbonyl]amino]-3-piperidinepropanoic acid exemplifies the importance of well-designed intermediates. The synthesis of this compound involves multi-step reactions that showcase the versatility of modern organic chemistry techniques. The use of protecting groups, such as the Boc group, allows for precise control over reaction outcomes, ensuring high yields and purity of the final product.

The Boc group not only protects the amine but also provides a handle for further functionalization. This dual functionality makes β-[[(phenylmethoxy)carbonyl]amino]-3-piperidinepropanoic acid a valuable tool in synthetic chemistry. Researchers can selectively deprotect the amine under mild acidic conditions, allowing for subsequent coupling reactions with carboxylic acids or other electrophiles. This flexibility is particularly useful in constructing complex molecules with multiple functional groups.

The pharmaceutical industry is increasingly interested in developing drugs with improved pharmacokinetic properties. Piperidine derivatives often exhibit favorable solubility and metabolic stability, making them attractive candidates for oral administration. β-[[(phenylmethoxy)carbonyl]amino]-3-piperidinepropanoic acid could be used to develop prodrugs that enhance bioavailability or target specific tissues more effectively. Prodrug strategies leverage chemical modifications to improve drug delivery systems, ensuring that therapeutic agents reach their intended site of action more efficiently.

In conclusion, β-[[(phenylmethoxy)carbonyl]amino]-3-piperidinepropanoic acid (CAS No. 372144-12-2) is a compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate in synthesizing biologically active molecules targeting neurological and metabolic disorders. The compound's versatility in synthetic chemistry and its potential for improving drug delivery systems highlight its importance as a building block for future therapeutics.